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Compound of Interest

Compound Name: Isodemethylwedelolactone

Cat. No.: B150256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isodemethylwedelolactone is a naturally occurring coumestan, a type of organic compound

belonging to the flavonoid family. It is primarily found in the plant Eclipta prostrata (L.) L., also

known as false daisy, which has a long history of use in traditional medicine.

Isodemethylwedelolactone is structurally similar to wedelolactone, another well-studied

coumestan from the same plant source, and is often investigated in conjunction with it. This

technical guide provides a comprehensive overview of the foundational research on

Isodemethylwedelolactone, focusing on its chemical properties, extraction, and biological

activities, with a particular emphasis on its potential as a therapeutic agent.

Chemical and Physical Properties
Isodemethylwedelolactone is characterized by the following properties:
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Property Value

CAS Number 350681-33-3

Molecular Formula C₁₅H₈O₇

Molecular Weight 300.22 g/mol

Appearance Yellow powder

Purity Typically >95% after purification

Extraction and Purification
Isodemethylwedelolactone is co-extracted with wedelolactone from the aerial parts of Eclipta

prostrata. A common and efficient method for its extraction and purification is Ultra-high-

pressure-assisted extraction combined with high-speed counter-current chromatography.

Experimental Protocol: Extraction and Purification
Extraction:

Plant Material: Dried and powdered aerial parts of Eclipta prostrata.

Solvent: 80% aqueous methanol.

Solid-to-Liquid Ratio: 1:20 (g/mL).

Pressure: 200 MPa.

Extraction Time: 3 minutes.

Procedure: The powdered plant material is subjected to ultra-high-pressure extraction

under the specified conditions. The resulting extract is then concentrated.

Purification:

Solvent System for High-Speed Counter-Current Chromatography (HSCCC): A two-phase

solvent system composed of petroleum ether-ethyl acetate-methanol-water (3:7:5:5,

v/v/v/v) is used.
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Procedure: The concentrated crude extract is subjected to HSCCC using the specified

solvent system. This one-step separation allows for the purification of

Isodemethylwedelolactone, alongside wedelolactone and other compounds like luteolin,

to a purity of over 95%.[1]

Biological Activities and Mechanism of Action
While much of the research has focused on wedelolactone, Isodemethylwedelolactone is

also recognized for its biological activities, particularly its anti-inflammatory and potential anti-

cancer effects. These activities are often attributed to its ability to modulate key signaling

pathways involved in inflammation and cell proliferation.

Anti-Inflammatory Activity
The anti-inflammatory effects of coumestans like Isodemethylwedelolactone are believed to

be mediated through the inhibition of pro-inflammatory signaling pathways, most notably the

Nuclear Factor-kappa B (NF-κB) pathway.

The NF-κB signaling pathway is a central regulator of the inflammatory response. In its inactive

state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation

by pro-inflammatory signals (e.g., lipopolysaccharide - LPS), IκB is phosphorylated and

subsequently degraded, allowing NF-κB to translocate to the nucleus and activate the

transcription of pro-inflammatory genes.
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Potential Modulation of MAPK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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